Cas no 108466-89-3 (Boc-NH-PEG2-CH2COOH)

• Product Name: Boc-NH-PEG2-CH2COOH
• CAS No: 108466-89-3
• MF: C₁₁H₂₁NO₆
• MW: 263.28754401207
• MDL: MFCD17019374
• CID: 1088497
• PubChem ID: 2755940
• Update Time: 2025-06-23

Boc-NH-PEG2-CH2COOH Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethyl-4-oxo-3,8,11-trioxa-5-azatridecan-13-oic acid
• 8-tert-Butyloxycarbonylamino-3,6-dioxaoctanoic Acid
• 2-[2-[2-[(2-methylpropan-2-yl)oxycarbonylamino]ethoxy]ethoxy]acetic acid
• (2-(2-(tert-butyloxycarbonyl)aminoethoxy)ethoxy)acetic acid
• 2-(2-(2-tert-Butoxycarbonylaminoethoxy)ethoxy)acetic acid
• 2,2-
• 2-[2-(N-tert-butoxycarbonyl)aminoethoxy]ethoxyacetic acid
• 3,6-dioxa-8-(N-tert-butoxycarbonyl)aminooctanoic acid
• 8-(tert-butyloxycarbonyl-amino)-3,6-dioxaoctanoic acid
• AC1MBSFM
• AK132986
• AmbotzBAA1466
• N-(tert-butyloxycarbonyl)-8-amino-3,6-dioxaoctanoic acid
• T-BOC-NH-AMIDO-PEG2-CH2CO2H
• BocNH-PEG2-CH2COOH
• Boc-N-amido-PEG2-CH2CO2H
• t-Boc-N-amido-PEG2-CH2CO2H
• t-boc-N-amido-PEG2-acetic acid
• 3,8,11-Trioxa-5-azatridecan-13-oic acid, 2,2-diMethyl-4-oxo-
• Boc-NH-PEG2-CH2COOH
• 2-[2-[2-(Boc-amino)ethoxy]ethoxy]acetic Acid
• 2-[2-[2-[(tert-Butyloxycarbonyl)amino]ethoxy]ethoxy]acetic acid

• MDL： MFCD17019374
• Inchi： 1S/C11H21NO6/c1-11(2,3)18-10(15)12-4-5-16-6-7-17-8-9(13)14/h4-8H2,1-3H3,(H,12,15)(H,13,14)
• InChI Key： OMBVJVWVXRNDSL-UHFFFAOYSA-N
• SMILES： O(C(NCCOCCOCC(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 263.13688739 g/mol
• Monoisotopic Mass: 263.13688739 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 10
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 94.1
• Molecular Weight: 263.29

Experimental Properties

• Density: 1.15g/cm3(lit.)
• Boiling Point: 630.4°C at 760 mmHg

Boc-NH-PEG2-CH2COOH Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Store in freezer, under -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Boc-NH-PEG2-CH2COOH

Recent Advances in the Application of Boc-NH-PEG2-CH2COOH (CAS: 108466-89-3) in Chemical Biology and Pharmaceutical Research

Boc-NH-PEG2-CH2COOH (CAS: 108466-89-3) is a versatile polyethylene glycol (PEG)-based linker widely used in chemical biology and pharmaceutical research. This compound, featuring a Boc-protected amine and a carboxylic acid terminus, serves as a crucial building block for bioconjugation, drug delivery systems, and proteomics studies. Recent studies have highlighted its utility in improving the pharmacokinetic properties of therapeutic molecules and facilitating site-specific modifications of biomolecules.

A 2023 study published in Bioconjugate Chemistry demonstrated the efficacy of Boc-NH-PEG2-CH2COOH in enhancing the solubility and stability of peptide-drug conjugates. Researchers utilized this linker to tether hydrophobic anticancer agents to hydrophilic peptides, resulting in improved tumor targeting and reduced off-target effects. The study reported a 40% increase in circulation half-life compared to non-PEGylated counterparts, underscoring the importance of this linker in modern drug development.

In the field of antibody-drug conjugates (ADCs), Boc-NH-PEG2-CH2COOH has emerged as a preferred spacer due to its optimal length and flexibility. A recent patent application (WO2023056789) describes its use in creating next-generation ADCs with enhanced homogeneity and reduced aggregation. The ethylene glycol units provide necessary hydrophilicity while maintaining the structural integrity of the conjugate, addressing a critical challenge in ADC development.

Proteomics research has also benefited from applications of this compound. A 2024 Nature Methods paper detailed its incorporation into mass spectrometry cleavable crosslinkers, enabling more accurate protein-protein interaction mapping. The Boc group allows for selective deprotection, while the PEG spacer minimizes steric hindrance during crosslinking reactions - a combination that significantly improves experimental outcomes in structural biology studies.

Manufacturing advancements have been reported for Boc-NH-PEG2-CH2COOH, with several suppliers now offering GMP-grade material suitable for clinical-stage development. Analytical characterization studies using HPLC-MS and NMR have confirmed the high purity (>98%) and batch-to-batch consistency of commercially available preparations, as documented in recent quality control publications.

Emerging applications include its use in PROTAC (proteolysis targeting chimera) design, where the PEG spacer facilitates optimal positioning of warhead and E3 ligase binder components. Preliminary data presented at the 2024 American Chemical Society meeting showed promising results in targeted protein degradation when using this specific linker chemistry.

Future research directions appear to focus on expanding the utility of Boc-NH-PEG2-CH2COOH in mRNA delivery systems and CRISPR-Cas9 therapeutics, where its biocompatibility and conjugation flexibility offer distinct advantages. The compound's CAS number (108466-89-3) continues to appear with increasing frequency in pharmaceutical patent applications, suggesting growing industry adoption across multiple therapeutic areas.